2-Bromo-4-isopropylanisole

• IUPAC Name: 2-bromo-1-methoxy-4-propan-2-ylbenzene
• InChI: InChI=1S/C10H13BrO/c1-7(2)8-4-5-10(12-3)9(11)6-8/h4-7H,1-3H3
• InChI Key: LGEUHIWKMYPPSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)Br
• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol

Description

2-Bromo-4-isopropylanisole is a chemical compound with a molecular weight of 229.12. It is a liquid at room temperature.

Synthesis Analysis

2-Isopropylanisole can be prepared from 2-isopropylphenol via O-methylation using dimethyl sulfate. It may be used in the preparation of 4-bromo-2-isopropylanisole via bromination using lithium bromide/ammonium cerium (IV) nitrate system.

Physical And Chemical Properties Analysis

2-Bromo-4-isopropylanisole is a liquid at room temperature. It has a molecular weight of 229.12 and is stored at temperatures between 2-8°C.

Scientific Research Applications

Natural Product Synthesis

Researchers use 2-Bromo-4-isopropylanisole as a precursor in the total synthesis of natural products. By strategically modifying its structure, they can access complex molecules found in nature. This approach contributes to our understanding of biological processes and provides access to bioactive compounds.

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Synthesis routes and methods

Procedure details

A solution of 20.0 g of 1-isopropyl-4-methoxy benzene, 1.07 g of ammonium nitrate, and 23.7 g of N-bromosuccinimide in MeCN (66.5 ml) was stirred at room temperature for one hour. To the reaction solution was added EtOAc and a saturated aqueous solution of NaHCO3, liquid separation was performed, and the aqueous layer was extracted with EtOAc. The combined organic layer was washed with saturated brine and dried over MgSO4, then, the drying agent was separated by filtration, and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography (silicagel 60; mobile phase: EtOAc/n-hexane=1/9, v/v) to obtain 30.4 g of the title compound.